N-(5-chloropyridin-2-yl)-2-acetoxyacetamide

• Molecular Formula: C9H9ClN2O3
• Molecular Weight: 228.63 g/mol
• IUPAC Name: [2-[(5-chloropyridin-2-yl)amino]-2-oxoethyl] acetate
• InChI: InChI=1S/C9H9ClN2O3/c1-6(13)15-5-9(14)12-8-3-2-7(10)4-11-8/h2-4H,5H2,1H3,(H,11,12,14)
• InChI Key: CAGHPNXJRAVFRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NC1=NC=C(C=C1)Cl

Description

N-(5-chloropyridin-2-yl)-2-acetoxyacetamide is a useful research compound. Its molecular formula is C9H9ClN2O3 and its molecular weight is 228.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Cloro-N-(5-chloropyridin-2-yl)acetamide (30.68 g) obtained in Reference Example 20(1) is dissolved in N,N-dimethylformamide (500 ml), thereto is added sodium acetate (24.55 g) and the mixture is stirred at 60° C. for 5 hours. The reaction solution is diluted with ethyl acetate, washed successively with water and saturated brine. The solution is dried over magnesium sulfate, treated with activated charcoal, and the filtrate is concentrated under reduced pressure. The resulting residue is suspended in n-hexane and the resulting crystals are collected by filtration, washed with n-hexane, and dried to give N-(5-chloropyridin-2-yl)-2-acetoxyacetamide (30.58 g).